Cas no 1021133-09-4 (2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1021133-09-4
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6185324
• PubChem ID: 42111234
• Update Time: 2025-06-07

2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one
• 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-1-pyrrolidin-1-ylethanone
• 2-(3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-1-(pyrrolidin-1-yl)ethanone
• 1021133-09-4
• F5115-0123
• VU0636163-1
• AKOS024498894

• Inchi： 1S/C22H20N4O2/c27-20(25-12-6-7-13-25)15-26-14-18(17-10-4-5-11-19(17)26)22-24-23-21(28-22)16-8-2-1-3-9-16/h1-5,8-11,14H,6-7,12-13,15H2
• InChI Key： NKBVJUMHAQYJLB-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C2=NN=C(C3C=CC=CC=3)O2)C2C=CC=CC1=2)N1CCCC1

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1021133-09-4): Applications and Research Insights

The compound 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one, identified by its CAS No. 1021133-09-4, has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This molecule combines an indole core with a 1,3,4-oxadiazole moiety, linked to a pyrrolidine group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescence probe or kinase inhibitor, aligning with current trends in targeted drug discovery and bioimaging technologies.

Recent studies highlight the role of 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one in modulating cellular pathways. Its oxadiazole fragment is known for enhancing electron transport, which is critical in designing organic semiconductors for flexible electronics—a hot topic in green energy solutions. Meanwhile, the indole-pyrrolidine hybrid structure is being explored for neuroprotective effects, addressing growing concerns around neurodegenerative diseases like Alzheimer's.

Synthetic routes to CAS 1021133-09-4 often involve Pd-catalyzed cross-coupling reactions, reflecting advancements in sustainable chemistry. Users frequently search for "how to synthesize 1,3,4-oxadiazole derivatives" or "indole-based drug design," underscoring the demand for detailed methodologies. The compound’s logP value (~3.2) and hydrogen bond acceptors (5) also make it a case study in QSAR modeling tutorials.

In material science, 1021133-09-4’s π-conjugated system enables applications in OLEDs and sensors. A 2023 study demonstrated its use in heavy metal detection, resonating with environmental monitoring trends. Additionally, its photostability makes it suitable for UV-filter formulations in cosmetics—a sector increasingly focused on non-toxic additives.

Despite its promise, challenges like solubility optimization remain. Researchers are investigating nanocarrier systems to enhance delivery, tapping into the booming field of nanomedicine. FAQs such as "biological activity of oxadiazole-indole hybrids" or "CAS 1021133-09-4 suppliers" reflect practical industry interests. Regulatory databases confirm its non-hazardous status, ensuring compliance with global safety standards.

Future directions include exploring 2-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(pyrrolidin-1-yl)ethan-1-one in combination therapies, especially for multi-drug-resistant infections. Its synergistic effects with antibiotics could revolutionize treatments, per preliminary data. As AI-driven molecular docking accelerates discovery, this compound exemplifies the intersection of computational chemistry and experimental validation.